Cas no 23985-60-6 (3-hydroxy-3-propylhexanoic acid)

• Product Name: 3-hydroxy-3-propylhexanoic acid
• CAS No: 23985-60-6
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 2837247
• PubChem ID: 13683028
• Update Time: 2025-06-14

3-hydroxy-3-propylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-propylhexanoic acid

• Inchi： 1S/C9H18O3/c1-3-5-9(12,6-4-2)7-8(10)11/h12H,3-7H2,1-2H3,(H,10,11)
• InChI Key： HEOUUPQKAMHMIW-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)(CCC)CCC

Additional information on 3-hydroxy-3-propylhexanoic acid

Comprehensive Overview of 3-hydroxy-3-propylhexanoic acid (CAS No. 23985-60-6): Properties, Applications, and Industry Insights

3-hydroxy-3-propylhexanoic acid (CAS No. 23985-60-6) is a hydroxy-substituted carboxylic acid with a unique molecular structure, making it a compound of significant interest in pharmaceutical, cosmetic, and specialty chemical industries. Its systematic name, 3-hydroxy-3-propylhexanoic acid, reflects its branched-chain hydroxy acid properties, which contribute to its versatility in synthesis and formulation. This article delves into its chemical characteristics, industrial relevance, and emerging trends tied to sustainability and biotechnology—topics highly searched by professionals and researchers.

The compound's molecular formula, C₉H₁₈O₃, features a hydroxyl group at the 3-position and a propyl side chain, influencing its solubility and reactivity. 3-hydroxy-3-propylhexanoic acid is often explored for its role as a chiral building block in pharmaceutical intermediates, a keyword frequently queried in academic and industrial databases. Its enantioselective synthesis aligns with the growing demand for green chemistry and biocatalysis, addressing user searches on eco-friendly synthetic routes.

In cosmetics, 3-hydroxy-3-propylhexanoic acid garners attention as a potential alternative to alpha-hydroxy acids (AHAs) due to its milder exfoliating properties. Searches for gentle skincare ingredients and sustainable formulations highlight its relevance. Studies suggest its moisturizing effects and compatibility with sensitive skin, making it a candidate for clean beauty products—a trending topic in consumer forums.

Industrial applications extend to flavor and fragrance sectors, where its ester derivatives contribute to fruity or creamy notes. This aligns with queries on natural flavor enhancers and food-grade additives. The compound's biodegradability also resonates with searches for environmentally friendly chemicals, a priority for regulatory-compliant manufacturing.

Analytical methods for 3-hydroxy-3-propylhexanoic acid quantification, such as HPLC and GC-MS, are frequently discussed in research circles. Users often seek analytical protocols or spectroscopic data (e.g., NMR, IR) for quality control—a need addressed by its well-documented spectral profiles in public databases like PubChem.

Emerging trends link 23985-60-6 to bio-based materials, particularly in polymer science. Its hydroxyl and carboxyl functionalities enable polymerization into biodegradable plastics, a hotspot for queries on circular economy solutions. Patent analyses reveal increasing R&D activity, reflecting its potential in sustainable packaging innovations.

Safety profiles of 3-hydroxy-3-propylhexanoic acid are another search focus. While non-hazardous under standard conditions, its handling guidelines—such as storage in cool, dry environments—are detailed in SDS documents. This caters to queries on chemical safety best practices and regulatory compliance.

In summary, 3-hydroxy-3-propylhexanoic acid (CAS No. 23985-60-6) bridges multiple disciplines, from life sciences to green technology. Its alignment with trending keywords—sustainable synthesis, cosmetic actives, and bio-derived materials—ensures its continued relevance in scientific and commercial landscapes.